Cas no 33021-90-8 (Urea,N-(2-fluoroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)-)
33021-90-8 structure
Product Name:Urea,N-(2-fluoroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)-
CAS No:33021-90-8
MF:C7H13FN2O5S2
MW:288.316922903061
CID:322898
PubChem ID:282833
Update Time:2025-04-19
Urea,N-(2-fluoroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-(2-fluoroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)-
- 1-(2-fluoroethyl)-3-(1,1,3,3-tetraoxo-1,3-dithian-5-yl)urea
- 1-(2-fluoroethyl)-3-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)urea
- AC1L5XBA
- AC1Q6YU6
- AG-K-76961
- AR-1B0806
- CTK4G9765
- KST-1B3197
- NSC136899
- 33021-90-8
- NSC-136899
- DTXSID60300412
-
- Inchi: 1S/C7H13FN2O5S2/c8-1-2-9-7(11)10-6-3-16(12,13)5-17(14,15)4-6/h6H,1-5H2,(H2,9,10,11)
- InChI Key: MHQIOFZDWLLDFT-UHFFFAOYSA-N
- SMILES: S1(CS(CC(C1)NC(NCCF)=O)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 288.02509
- Monoisotopic Mass: 288.02499203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 126Ų
Experimental Properties
- PSA: 109.41
- LogP: 1.36780
Urea,N-(2-fluoroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
33021-90-8 (Urea,N-(2-fluoroethyl)-N'-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)-) Related Products
- 33021-89-5(Urea,N-1,3-dithian-5-yl-N'-(2-fluoroethyl)-)
- 507456-13-5(Acetamide, N-[[(tetrahydro-1,1-dioxido-3-thienyl)amino]carbonyl]- (9CI))
- 95631-74-6(Urea, N-1,3-dithian-5-yl-N'-methyl-)
- 6959-73-5(Urea,N-[2-(methylsulfonyl)ethyl]-)
- 33021-86-2(1-(1,1-dioxothian-4-yl)-3-(2-fluoroethyl)urea)
- 33024-48-5(1-(2-fluoroethyl)-1-nitroso-3-(1,1,3,3-tetraoxido-1,3-dithian-5-yl)urea)
- 90955-90-1(ETHANONE, 1-[5-(DIMETHYLAMINO)-1-OXIDO-1,3-DITHIAN-2-YL]-)
- 40226-95-7(1H-Thieno[3,4-d]imidazol-2(3H)-one, tetrahydro-, 5,5-dioxide, cis-)
- 33024-64-5(1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methylurea)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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